- Iron-Catalyzed C-H Hydroxylation and Olefin cis-Dihydroxylation Using a Single-Electron Oxidant and Water as the Oxygen-Atom Source, Chemistry - A European Journal, 2012, 18(42), 13269-13273
Cas no 1193-47-1 (2,2-dimethylcyclohexan-1-one)
2,2-dimethylcyclohexan-1-one structure
Product Name:2,2-dimethylcyclohexan-1-one
CAS No:1193-47-1
MF:C8H14O
MW:126.196162700653
MDL:MFCD00134382
CID:162693
PubChem ID:136929
Update Time:2025-04-19
2,2-dimethylcyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dimethylcyclohexanone
- 2,2-DIMETHYL CYCLOHEXAN-1-ONE
- Cyclohexanone,2,2-dimethyl-
- 2,2-Dimethyl-1-cyclohexanone
- 2,2-DIMETHYL-4-(3-METHOXY-4-METHYLPHENYL)-4-OXOBUTYRIC ACID
- 2,2-Dimethyl-cyclohexanon
- 2,2-DIMETHYLCYCLOHEXANON
- 2,2-Dimethyl-Cyclohexanone
- 6,6-dimethylcyclohexanone
- 2,2-dimethylcyclohexan-1-one
- 1333-44-4
- EN300-83064
- Cyclohexanone, dimethyl-
- AKOS005259349
- Q63409312
- Z1238550479
- AB92712
- BS-13175
- A935254
- NS00045283
- NSC 20553
- SCHEMBL104646
- FT-0633452
- Cyclohexanone,2-dimethyl-
- DTXSID30870859
- 1193-47-1
- NSC-20553
- NSC20553
- 2,2-dimethyl-cyclohexan-1-one
- JP29SV6ZY9
- Dimethylcyclohexanone
- Cyclohexanone, 2,2-dimethyl-
- GEO-04653
- CS-W008668
- MFCD00134382
- EINECS 215-589-1
- UNII-JP29SV6ZY9
- SY031867
- J-004111
- 2,2-Dimethylcyclohexanone, 92%
- DB-041466
-
- MDL： MFCD00134382
- Inchi： 1S/C8H14O/c1-8(2)6-4-3-5-7(8)9/h3-6H2,1-2H3
- InChI Key： KNSPBSQWRKKAPI-UHFFFAOYSA-N
- SMILES： O=C1CCCCC1(C)C
Computed Properties
- Exact Mass: 126.10400
- Monoisotopic Mass: 126.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0.912 g/mL at 25 °C(lit.)
- Melting Point: −20 °C (lit.)
- Boiling Point: 169-170 °C/768 mmHg(lit.)
- Flash Point: Fahrenheit: 122 ° f
Celsius: 50 ° c - Refractive Index: n20/D 1.448(lit.)
- PSA: 17.07000
- LogP: 2.15570
- Solubility: Not determined
2,2-dimethylcyclohexan-1-one Customs Data
- HS CODE：2914299000
- Customs Data：
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2,2-dimethylcyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 049771-250mg |
2,2-Dimethyl cyclohexan-1-one |
1193-47-1 | 95% | 250mg |
￡108.00 | 2022-03-01 | |
| Fluorochem | 049771-1g |
2,2-Dimethyl cyclohexan-1-one |
1193-47-1 | 95% | 1g |
￡269.00 | 2022-03-01 | |
| Fluorochem | 049771-5g |
2,2-Dimethyl cyclohexan-1-one |
1193-47-1 | 95% | 5g |
￡806.00 | 2022-03-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D918764-250mg |
2,2-Dimethylcyclohexanone |
1193-47-1 | 92% | 250mg |
￥539.10 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D918764-1g |
2,2-Dimethylcyclohexanone |
1193-47-1 | 92% | 1g |
￥1,151.10 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D918764-5g |
2,2-Dimethylcyclohexanone |
1193-47-1 | 92% | 5g |
￥4,499.10 | 2022-01-11 | |
| TRC | D472050-250mg |
2,2-Dimethylcyclohexanone |
1193-47-1 | 250mg |
$98.00 | 2023-05-18 | ||
| TRC | D472050-1g |
2,2-Dimethylcyclohexanone |
1193-47-1 | 1g |
$196.00 | 2023-05-18 | ||
| TRC | D472050-5g |
2,2-Dimethylcyclohexanone |
1193-47-1 | 5g |
$ 605.00 | 2022-06-05 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 373613-1G |
2,2-dimethylcyclohexan-1-one |
1193-47-1 | 1g |
¥1506.24 | 2023-12-07 |
2,2-dimethylcyclohexan-1-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Ceric ammonium nitrate Catalysts: (OC-6-43)-[Octahydro-1,4-dimethyl-7-[(2-pyridinyl-κN)methyl]-1H-1,4,7-triazonine… Solvents: Acetonitrile , Water ; 30 min, 0 °C; 30 min, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C
Reference
2,2-dimethylcyclohexan-1-one Preparation Products
2,2-dimethylcyclohexan-1-one Related Literature
-
1. Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oximeAmani Alhifthi,Benjamin L. Harris,Lars Goerigk,Jonathan M. White,Spencer J. Williams Org. Biomol. Chem. 2017 15 10105
-
2. 148. 2 : 2-Dimethylcyclohexylacetic acidG. H. Elliott,R. P. Linstead J. Chem. Soc. 1938 776
-
Leticia Oliveira Ferrer,Paul Margaretha J. Chem. Res. (S) 1999 204
-
4. Nuclear magnetic resonance solvent effects on some α-methylcyclohexanone oximesL. Cavalli J. Chem. Soc. B 1968 1453
-
5. 147. dl-2 : 2-Dimethylcyclohexylacetic acidP. S. Adamson,A. M. Marlow,J. L. Simonsen J. Chem. Soc. 1938 774
1193-47-1 (2,2-dimethylcyclohexan-1-one) Related Products
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- 55739-89-4(2-ethyl-4,4-dimethylcyclohexanone)
- 50874-76-5(2,2,3-trimethylcyclohexanone)
- 59117-09-8(Bicyclo[2.2.2]octanone, 1,4-dimethyl-)
- 57289-16-4(1,1,8a-trimethyloctahydronaphthalene-2,6-dione)
- 56569-76-7(Cyclohexanone, 5-(1,1-dimethylethyl)-2-methyl-)
- 55528-90-0((4aR,7S,8aS)-4a,8a-dimethyl-7-(propan-2-yl)octahydronaphthalen-1(2H)-one)
- 55332-02-0(4a,5-dimethyl-3-(propan-2-yl)octahydronaphthalen-1(2H)-one)
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